Cas no 1269152-55-7 (tert-butyl N-1-(carbamothioylmethyl)piperidin-4-ylcarbamate)

• Product Name: tert-butyl N-1-(carbamothioylmethyl)piperidin-4-ylcarbamate
• CAS No: 1269152-55-7
• MF: C₁₂H₂₃N₃O₂S
• MW: 273.394921541214
• CID: 4584954
• Update Time: 2025-10-28

tert-butyl N-1-(carbamothioylmethyl)piperidin-4-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[1-(carbamothioylmethyl)piperidin-4-yl]carbamate
• tert-butyl N-1-(carbamothioylmethyl)piperidin-4-ylcarbamate

• Inchi： 1S/C12H23N3O2S/c1-12(2,3)17-11(16)14-9-4-6-15(7-5-9)8-10(13)18/h9H,4-8H2,1-3H3,(H2,13,18)(H,14,16)
• InChI Key： FFBXGQRKTUFOBS-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1CCN(CC(N)=S)CC1

Additional information on tert-butyl N-1-(carbamothioylmethyl)piperidin-4-ylcarbamate

tert-butyl N-1-(carbamothioylmethyl)piperidin-4-ylcarbamate: A Comprehensive Overview

The compound with CAS No. 1269152-55-7, commonly referred to as tert-butyl N-1-(carbamothioylmethyl)piperidin-4-ylcarbamate, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The name itself is a testament to its complex structure, with key components such as the tert-butyl group, the piperidin ring, and the carbamothioylmethyl substituent playing pivotal roles in its functionality.

Recent studies have highlighted the importance of tert-butyl N-1-(carbamothioylmethyl)piperidin-4-ylcarbamate in drug discovery and development. Researchers have explored its role as a potential lead compound for developing new pharmaceutical agents. The molecule's ability to interact with specific biological targets has been a focal point of investigation, particularly in the context of enzyme inhibition and receptor modulation. These findings underscore its potential in the creation of novel therapeutic agents for treating various diseases.

The synthesis of tert-butyl N-1-(carbamothioylmethyl)piperidin-4-ylcarbamate involves a multi-step process that combines advanced organic synthesis techniques. The incorporation of the tert-butyl group enhances the molecule's stability, while the piperidin ring contributes to its flexibility and ability to form hydrogen bonds. The carbamothioylmethyl substituent introduces sulfur into the structure, which can influence the molecule's electronic properties and reactivity. These features make it a versatile building block for further chemical modifications.

In terms of applications, tert-butyl N-1-(carbamothioylmethyl)piperidin-4-ylcarbamate has shown promise in materials science. Its ability to form stable complexes with metal ions has led to its exploration in catalysis and coordination chemistry. Additionally, its role as a precursor in polymer synthesis has been examined, highlighting its potential in creating advanced materials with tailored properties.

Recent advancements in computational chemistry have provided deeper insights into the molecular dynamics of tert-butyl N-1-(carbamothioylmethyl)piperidin-4-ylcarbamate. Quantum mechanical calculations have revealed its electronic structure and reactivity patterns, which are critical for understanding its behavior in different chemical environments. These studies have also paved the way for predictive modeling, enabling researchers to design similar compounds with enhanced properties.

The environmental impact of tert-butyl N-1-(carbamothioylmethyl)piperidin-4-ylcarbamate is another area of growing interest. Assessments of its biodegradability and toxicity have been conducted to ensure its safe use in industrial and pharmaceutical applications. Regulatory frameworks are being developed to guide its handling and disposal, ensuring compliance with environmental standards.

In conclusion, tert-butyl N-1-(carbamothioylmethyl)piperidin-4-ylcarbamate (CAS No. 1269152-55-7) is a multifaceted compound with significant potential across diverse fields. Its unique structure, combined with recent research findings, positions it as a valuable tool in drug discovery, materials science, and chemical synthesis. As ongoing studies continue to unravel its properties and applications, this compound is poised to make substantial contributions to scientific progress.